3-Methyl-6-(3-pyridyl)isoxazolo[5,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3-methyl-6-pyridin-3-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9N3O3/c1-7-11-9(13(17)18)5-10(15-12(11)19-16-7)8-3-2-4-14-6-8/h2-6H,1H3,(H,17,18)
• InChI Key: PSNZOTORGKSYLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3=CN=CC=C3)C(=O)O
• Molecular Formula: C13H9N3O3
• Molecular Weight: 255.23 g/mol
• CAS No.: 953745-07-8

Description

“3-Methyl-6-(3-pyridyl)isoxazolo[5,4-b]pyridine-4-carboxylic acid” is a complex organic compound. It contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple rings including an isoxazole ring and a pyridine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of isoxazole compounds often involve multi-component reactions. For example, the reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles can produce pyrazolo[3,4-b]quinolinones.

Scientific Research Applications

Synthesis of Highly Functionalised Isoxazoles

One key application involves the synthesis of highly functionalized isoxazole derivatives. For instance, Ruano, Fajardo, and Martín (2005) developed a method for synthesizing alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates, serving as a useful scaffold for further functionalization into a wide range of 3-(pyridin-3-yl)isoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles. This approach highlights the compound's role in facilitating the creation of complex molecular architectures with potential biological and chemical utility Ruano, Fajardo, & Martín, 2005.

Library of Fused Pyridine-4-carboxylic Acids

Volochnyuk et al. (2010) demonstrated the generation of a library of fused pyridine-4-carboxylic acids, including isoxazolo[5,4-b]pyridines, through the Combes-type reaction of acyl pyruvates with electron-rich amino heterocycles. This library's creation emphasizes the compound's versatility in synthesizing structurally diverse heterocycles that could be further explored for various chemical and pharmaceutical applications Volochnyuk et al., 2010.

Future Directions

The future directions in the field of isoxazole compounds involve the development of new eco-friendly synthetic strategies. There is a significant interest in unleashing new synthetic techniques that are cost-effective, less toxic, and generate less waste.